![molecular formula C12H16N4O3S B3943471 N~1~-[4-(aminosulfonyl)phenyl]-N~2~-(2-cyanoethyl)-N~2~-methylglycinamide](/img/structure/B3943471.png)
N~1~-[4-(aminosulfonyl)phenyl]-N~2~-(2-cyanoethyl)-N~2~-methylglycinamide
Overview
Description
N~1~-[4-(aminosulfonyl)phenyl]-N~2~-(2-cyanoethyl)-N~2~-methylglycinamide, commonly known as AG1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane protein that plays a crucial role in the regulation of cell growth, differentiation, and survival. AG1478 is a potent and selective inhibitor of EGFR that has been extensively studied for its potential applications in cancer research.
Mechanism of Action
AG1478 works by binding to the ATP-binding site of the N~1~-[4-(aminosulfonyl)phenyl]-N~2~-(2-cyanoethyl)-N~2~-methylglycinamide tyrosine kinase, preventing its activation and downstream signaling. This leads to the inhibition of cell growth, proliferation, and survival. AG1478 is highly selective for this compound and does not significantly inhibit other receptor tyrosine kinases, making it a valuable tool for studying the specific role of this compound in cancer and other diseases.
Biochemical and Physiological Effects
AG1478 has been shown to have a range of biochemical and physiological effects on cancer cells. It inhibits the activation of this compound, leading to the downregulation of various downstream signaling pathways involved in cell growth, proliferation, and survival. In addition, AG1478 has been shown to induce apoptosis (programmed cell death) in cancer cells, further contributing to its anti-cancer effects. AG1478 has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is necessary for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
AG1478 is a potent and selective inhibitor of N~1~-[4-(aminosulfonyl)phenyl]-N~2~-(2-cyanoethyl)-N~2~-methylglycinamide that has been extensively studied for its potential applications in cancer research. Its advantages include its specificity for this compound, its ability to sensitize cancer cells to chemotherapy and radiation therapy, and its potential to inhibit angiogenesis. However, AG1478 also has limitations, including its potential toxicity and its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on AG1478. One area of interest is the development of new and more potent N~1~-[4-(aminosulfonyl)phenyl]-N~2~-(2-cyanoethyl)-N~2~-methylglycinamide inhibitors that can overcome the limitations of AG1478. Another area of interest is the identification of biomarkers that can predict response to this compound inhibitors, which could help to personalize cancer treatment. Finally, there is also interest in exploring the potential applications of AG1478 in other diseases, such as inflammatory disorders and neurodegenerative diseases.
Scientific Research Applications
AG1478 has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer. AG1478 works by blocking the activation of N~1~-[4-(aminosulfonyl)phenyl]-N~2~-(2-cyanoethyl)-N~2~-methylglycinamide, which is often overexpressed in cancer cells and contributes to their uncontrolled growth and survival. In addition, AG1478 has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potentially valuable tool in combination therapies.
properties
IUPAC Name |
2-[2-cyanoethyl(methyl)amino]-N-(4-sulfamoylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O3S/c1-16(8-2-7-13)9-12(17)15-10-3-5-11(6-4-10)20(14,18)19/h3-6H,2,8-9H2,1H3,(H,15,17)(H2,14,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNKBIFFXGIQHAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC#N)CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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